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N-[1-(1-Adamantyl)ethyl]-N'-(3,4,5-triethoxybenzoyl)thiourea N-[1-(1-Adamantyl)ethyl]-N'-(3,4,5-triethoxybenzoyl)thiourea
Brand Name: Vulcanchem
CAS No.: 445420-14-4
VCID: VC0470472
InChI: InChI=1S/C26H38N2O4S/c1-5-30-21-11-20(12-22(31-6-2)23(21)32-7-3)24(29)28-25(33)27-16(4)26-13-17-8-18(14-26)10-19(9-17)15-26/h11-12,16-19H,5-10,13-15H2,1-4H3,(H2,27,28,29,33)
SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC(C)C23CC4CC(C2)CC(C4)C3
Molecular Formula: C26H38N2O4S
Molecular Weight: 474.7g/mol

N-[1-(1-Adamantyl)ethyl]-N'-(3,4,5-triethoxybenzoyl)thiourea

CAS No.: 445420-14-4

Main Products

VCID: VC0470472

Molecular Formula: C26H38N2O4S

Molecular Weight: 474.7g/mol

N-[1-(1-Adamantyl)ethyl]-N'-(3,4,5-triethoxybenzoyl)thiourea - 445420-14-4

CAS No. 445420-14-4
Product Name N-[1-(1-Adamantyl)ethyl]-N'-(3,4,5-triethoxybenzoyl)thiourea
Molecular Formula C26H38N2O4S
Molecular Weight 474.7g/mol
IUPAC Name N-[1-(1-adamantyl)ethylcarbamothioyl]-3,4,5-triethoxybenzamide
Standard InChI InChI=1S/C26H38N2O4S/c1-5-30-21-11-20(12-22(31-6-2)23(21)32-7-3)24(29)28-25(33)27-16(4)26-13-17-8-18(14-26)10-19(9-17)15-26/h11-12,16-19H,5-10,13-15H2,1-4H3,(H2,27,28,29,33)
Standard InChIKey OPEHFVMQMBQWOA-UHFFFAOYSA-N
SMILES CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC(C)C23CC4CC(C2)CC(C4)C3
Canonical SMILES CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC(C)C23CC4CC(C2)CC(C4)C3
PubChem Compound 3791671
Last Modified Nov 11 2021
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